Cas no 153596-02-2 (1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-)
153596-02-2 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-
CAS No:153596-02-2
MF:C5H8N4O3
MW:172.142020225525
CID:98866
PubChem ID:14945144
Update Time:2025-04-18
1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]-
- 4-(2-aminoethylamino)-1,2,5-oxadiazole-3-carboxylic acid
- 1,2,5-Oxadiazole-3-carboxylicacid,4-[(2-aminoethyl)amino]-(9CI)
- 153596-02-2
- 4-((2-Aminoethyl)amino)-1,2,5-oxadiazole-3-carboxylic acid
- DTXSID70565853
- 4-[(2-Aminoethyl)amino]-1,2,5-oxadiazole-3-carboxylic acid
- 4-((2-Aminoethyl)amino)-1,2,5-oxadiazole-3-carboxylicacid
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- Inchi: 1S/C5H8N4O3/c6-1-2-7-4-3(5(10)11)8-12-9-4/h1-2,6H2,(H,7,9)(H,10,11)
- InChI Key: AHNFJYAJEFJZAW-UHFFFAOYSA-N
- SMILES: O1N=C(C(=O)O)C(=N1)NCCN
Computed Properties
- Exact Mass: 172.05964013g/mol
- Monoisotopic Mass: 172.05964013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 114Ų
1,2,5-Oxadiazole-3-carboxylicacid, 4-[(2-aminoethyl)amino]- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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